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ARP-100: Chemical Properties & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

The table below summarizes the key information available for ARP-100.

Property Specification
CAS Number 704888-90-4 [1]
Molecular Weight 364.42 g/mol [1]
Recommended Solvent DMSO [1]

| Stock Solution Stability | » -80°C: 6 months ¢ -20°C: 1 month [1] | | Working Solution Consideration |
Prepare freshly and use on the same day; hygroscopic DMSO can impact solubility [1] |

Suggested Experimental Protocols for Stability
Assessment

Since explicit stability data in culture media is lacking, you may need to establish in-house protocols. Here is

a proposed workflow and methodology.
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(Start: Prepare ARP-100 Stocla

1. Create Spiked Medium
Spike culture medium with
working stock solution

2. Aliquot and Incubate
Divide into aliquots and
incubate under conditions
(Temp, Time, Light)

3. Sample and Analyze
Withdraw aliquots at
time points (e.g., 0, 24, 48h)

4. Assess Compound Integrity
HPLC analysis to measure
concentration and
degradation products

l

5. Assess Functional Stability
Apply sampled spiked medium
to cell-based assay (e.g., MMP-2 inhibition)
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Workflow Explanation: This diagram outlines a systematic approach to determine the stability of ARP-100
in your specific cell culture system. The process involves creating a spiked medium, incubating it under
controlled conditions, and then analyzing both the chemical integrity and biological activity of the compound

over time [1].

Methodology for Chemical Stability in Media

¢ Preparation of Spiked Medium: Spike the cell culture medium (e.g., DMEM, RPMI-1640) with ARP-
100 from a freshly prepared stock solution in DMSO. The final concentration of DMSO should be kept
constant and below 0.1-0.5% to avoid cytotoxicity [2] [1].

¢ Incubation and Sampling: Aliquot the spiked medium into sterile tubes and incubate them under
standard cell culture conditions (e.g., 37°C, 5% CO2). Protect some aliquots from light to test for
photosensitivity. Withdraw samples at predetermined time points (e.qg., 0, 24, 48, 72 hours) [2].

¢ Analysis: Use High-Performance Liquid Chromatography (HPLC) to measure the concentration of
ARP-100 remaining in each sample. A decrease in peak area compared to the TO sample indicates
degradation.

Methodology for Functional Stability in Cell-Based Assays

¢ Treatment: At each time point, apply the withdrawn spiked medium to your cell culture model (e.g.,
an invasion assay on Matrigel).

e Evaluation: Measure the anti-invasive properties or the inhibition of MMP-2 activity. A reduction in
efficacy over incubation time indicates a loss of functional stability, even if chemical degradation is
minimal [3] [1].

Troubleshooting Guide & FAQs

FAQ 1: The efficacy of ARP-100 in my invasion assay appears inconsistent between experiments.

What could be the cause?

¢ Potential Cause: Instability of the compound in the culture medium over the duration of the
experiment.
e Solution:
o Fresh Preparation: Always prepare a fresh stock solution in DMSO immediately before use.
o Pre-treat Cells: Consider adding the compound directly to the cells for a shorter pre-treatment
period (e.g., 1-2 hours) before initiating the functional assay, rather than leaving it in the
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medium for extended periods.
o Validate Stability: Run the stability assessment protocol above to determine the safe window
for using spiked media in your specific system.

FAQ 2: How should I store ARP-100 to ensure its long-term viability?

e Solution:
o Stock Solution: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.
Aliquot the stock into single-use vials to avoid repeated freeze-thaw cycles [1].
o Powder: Store the powder at -20°C, protected from light and moisture [1].
o Documentation: Label all vials clearly with the date of preparation, concentration, and batch
number.

FAQ 3: The ARP-100 does not dissolve properly in my culture medium. What should I do?

¢ Potential Cause: The compound may be precipitating out of solution, especially if the medium is cold
or if it is added directly as a powder.
e Solution:
o Ensure the compound is first dissolved in a high-quality, sterile, and freshly opened DMSO to
create a concentrated stock (e.g., 10-100 mM).
o When adding to the medium, vortex the medium vigorously during the addition of the DMSO
stock.
o A brief, gentle sonication of the medium after spiking can help ensure it is fully in solution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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